Cas no 75415-03-1 (2-(1H-pyrazol-3-yl)pyridine)

• Product Name: 2-(1H-pyrazol-3-yl)pyridine
• CAS No: 75415-03-1
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD09860569
• CID: 90666
• PubChem ID: 2797657
• Update Time: 2025-04-18

2-(1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-3-yl)pyridine
• 2-(1H-Pyrazol-3-yl)-pyridine
• 2-(1H-pyrazol-5-yl)pyridine
• Pyridine, 2-(1H-pyrazol-3-yl)-
• 3-(2-Pyridyl)pyrazol
• AMY11903
• DTXSID201257571
• 1152171-86-2
• Z2033454088
• 2-(3H-Pyrazol-3-ylidene)-1,2-dihydropyridine
• CHEMBL4130164
• CS-D1332
• InChI=1/C8H7N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h1-6H,(H,10,11
• 1,2-Dihydro-2-(3H-pyrazol-3-ylidene)pyridine
• 192711-21-0
• FT-0678178
• HKEWOTUTAYJWQJ-UHFFFAOYSA-N
• 75415-03-1
• MFCD00115151
• 3-(pyridin-2-yl)pyrazole
• SCHEMBL252441
• pyrazolylpyridine
• 5-pyridylpyrazole
• 2-(1H-ssAsso-3->>u)ssAa currency
• SY032446
• (2E)-2-(3H-Pyrazol-3-ylidene)-1,2-dihydropyridine
• AKOS005143090
• CCG-326768
• 192777-54-1
• 2-(Pyrazol-3-yl)-pyridine
• YSWG045
• A9607
• 2-(3-pyrazolyl)pyridine
• DTXSID30383939
• Pyridine, 1,2-dihydro-2-(3H-pyrazol-3-ylidene)- (9CI)
• EN300-107259
• 3-(2-pyridyl)pyrazole
• 5-(2-pyridinyl)pyrazole
• AKOS002682614
• 6Y-0847
• 2-(1H-pyrazole-3-yl) pyridine
• P2211
• DB-278158
• BBL028217
• ALBB-017219
• Pyridine, 1,2-dihydro-2-(3H-pyrazol-3-ylidene)-
• DB-010859
• STK921993

• MDL： MFCD09860569
• Inchi： 1S/C8H7N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h1-6H,(H,10,11)
• InChI Key： HKEWOTUTAYJWQJ-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.063997236 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Molecular Weight: 145.16
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: Powder.
• Density: 1.214
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 362.2°C at 760 mmHg
• Flash Point: 179.2°C
• Refractive Index: 1.61
• PSA: 41.57000
• LogP: 1.47170
• Solubility: Not determined
• λmax: 303(CH3CN aq.)(lit.)

2-(1H-pyrazol-3-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Risk Phrases：Xi
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature